Cas no 6014-42-2 (alpha-L-Rhamnose)

• Product Name: alpha-L-Rhamnose
• CAS No: 6014-42-2
• Molecular Formula: C₆H₁₂O₅
• Molecular Weight: 164.1565
• MDL: MFCD00066373
• CID: 502507
• PubChem ID: 439710

alpha-L-Rhamnose Properties

Names and Identifiers

• (2R,3R,4R,5R,6S)-6-Methyltetrahydro-2H-pyran-2,3,4,5-tetraol
• (2R,3R,4R,5R,6S)-6-methyloxane-2,3,4,5-tetrol
• a-L-Mannopyranose, 6-deoxy-
• RAA
• RAM
• rhamnose
• alpha-L-Rhamnopyranose
• alpha-L-Rhamnose
• alpha-L-Rha
• 6-deoxy-alpha-L-mannopyranose
• alpha-L-Rhap
• alpha-L-Mannomethylose
• alpha-6-Deoxy-L-mannose
• isodulcit
• X0E04Y9M7F
• ALPHA-RHAMNOSE
• L-Rhamnose monohydrate
• alpha-L-Mannopyranose, 6-deoxy-
• alpha-L-Rha-R
• [3h]-l-rhamnose
• 3w5n
• Epitope ID:136105
• L-(+)-rhamnose-monohydrate
• 10485
• alpha-L-rhamnose; 6-deoxy-alpha-L-mannopyranose; L-rhamnose; rhamnose
• (2S,3S,4S,5S,6R)-6-methyltetrahydro-2H-pyran-2,3,4,5-tetraol
• Q27103401
• .ALPHA.-L-RHAMNOSE
• a-l-rhamnose
• C02476
• W-105133
• DTXSID30331435
• MFCD00066373
• .alpha.-L-Mannopyranose, 6-deoxy-
• CHEBI:27907
• .ALPHA.-L-RHAMNOPYRANOSE
• WURCS=2.0/1,1,0/(a2211m-1a_1-5)/1/
• -L-rhamnopyranose
• AKOS006281601
• SCHEMBL624858
• 6014-42-2
• 10485-94-6
• NS00116184
• SHZGCJCMOBCMKK-HGVZOGFYSA-N
• UNII-X0E04Y9M7F
• -L-Rhamnose
• HY-N5123
• AS-35300
• DTXCID80282529
• CS-0032450
• DB-022461
• DA-60951
• ?-L-RHAMNOPYRANOSE

• MDL： MFCD00066373
• InChIKey： SHZGCJCMOBCMKK-HGVZOGFYSA-N
• Inchi： 1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5+,6+/m0/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@@]([H])([C@]([H])([C@]1([H])C([H])([H])[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 182.07900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 164.06847348 g/mol
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2
• Molecular Weight: 164.16

Experimental Properties

• LogP: -2.41550
• PSA: 107.22000
• Melting Point: 238-240 ºC
• Solubility: Soluble (461 g/l) (25 º C),
• Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses